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Compound of Interest

Compound Name: Bis-PEG1-PFP ester

Cat. No.: B606170 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a comprehensive resource for researchers and drug

development professionals interested in the procurement and application of Bis-PEG1-PFP
ester. This homobifunctional crosslinking agent is of significant interest for its utility in

bioconjugation, particularly in the construction of antibody-drug conjugates (ADCs) and the

functionalization of nanoparticles. This guide provides a comparative overview of commercial

suppliers, detailed experimental protocols, and a visual representation of a key experimental

workflow.

Core Topic: Suppliers of Bis-PEG1-PFP Ester for
Research
Bis-PEG1-PFP (pentafluorophenyl) ester is a valuable tool in bioconjugation due to its amine-

reactive PFP esters, which offer greater stability against hydrolysis compared to N-

hydroxysuccinimide (NHS) esters.[1][2][3] The short, single polyethylene glycol (PEG) unit

enhances water solubility of the crosslinker and the resulting conjugates.[2]

Supplier and Product Specifications
A variety of life science suppliers offer Bis-PEG1-PFP ester for research purposes. The

following table summarizes the key quantitative data from a selection of these suppliers to

facilitate easy comparison for procurement.
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Supplier
Product
Name

CAS
Number

Molecular
Weight (
g/mol )

Purity
Storage
Conditions

Glycomindsy

nth

Bis-PEG1-

PFP ester

1807539-02-

1
494.2 95-98% -20°C

AxisPharm
Bis-PEG1-

PFP ester

1807539-02-

1
494.24 ≥95% -20°C

MedchemExp

ress

Bis-PEG1-

PFP ester

1807539-02-

1
494.24 Not Specified

Room

temperature

(short term),

see CoA for

long term

BroadPharm
Bis-PEG1-

PFP ester

1807539-02-

1
494.2 98% -20°C

TargetMol
Bis-PEG1-

PFP ester

1807539-02-

1
494.24 Not Specified See CoA

DC

Chemicals

Bis-PEG1-

PFP ester

1807539-02-

1
494.24 Not Specified See CoA

MedKoo

Biosciences

Bis-PEG1-

PFP ester

1807539-02-

1
494.24 Not Specified

0 - 4°C (short

term), -20°C

(long term)

Ambeed
Bis-PEG1-

PFP ester

1807539-02-

1
494.24 Not Specified Not Specified

Experimental Protocols
The following are detailed methodologies for key experiments utilizing Bis-PEG1-PFP ester,
adapted from established supplier protocols.[4]

General Protein Crosslinking
This protocol describes a general procedure for crosslinking soluble proteins using Bis-PEG1-
PFP ester.
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Materials:

Bis-PEG1-PFP ester

Anhydrous dimethylsulfoxide (DMSO) or dimethylformamide (DMF)

Purified protein in an amine-free buffer (e.g., Phosphate-Buffered Saline, pH 7.2-8.0)

Quenching buffer (e.g., 1 M Tris-HCl, pH 7.5, or 1 M glycine)

Desalting column or dialysis equipment

Procedure:

Prepare Crosslinker Stock Solution: Immediately before use, dissolve Bis-PEG1-PFP ester
in anhydrous DMSO or DMF to a final concentration of 10-50 mM. Do not store the stock

solution.

Prepare Protein Solution: Dissolve the protein to be crosslinked in an amine-free buffer at a

concentration of 1-10 mg/mL.

Initiate Crosslinking Reaction: Add the Bis-PEG1-PFP ester stock solution to the protein

solution to achieve a final crosslinker concentration that is in 10- to 50-fold molar excess

over the protein. Gently mix and incubate the reaction for 30-60 minutes at room

temperature or for 2 hours at 4°C.

Quench the Reaction: Add the quenching buffer to a final concentration of 20-50 mM to stop

the crosslinking reaction. Incubate for 15 minutes at room temperature.

Purify the Conjugate: Remove excess crosslinker and quenching buffer by desalting column

chromatography or dialysis against an appropriate buffer.

Cell Surface Protein Crosslinking
This protocol provides a method for crosslinking proteins on the surface of mammalian cells.

Materials:
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Bis-PEG1-PFP ester

Anhydrous dimethylsulfoxide (DMSO)

Phosphate-Buffered Saline (PBS), pH 8.0, ice-cold

Cell suspension (e.g., ~25 x 10^6 cells/mL)

Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

Procedure:

Prepare Cells: Wash the cells three times with ice-cold PBS (pH 8.0) to remove any amine-

containing media components. Resuspend the cells in ice-cold PBS at the desired

concentration.

Prepare Crosslinker Stock Solution: Immediately before use, prepare a 250 mM stock

solution of Bis-PEG1-PFP ester in anhydrous DMSO.

Initiate Crosslinking: Add the crosslinker stock solution to the cell suspension to a final

concentration of 1-5 mM.

Incubation: Incubate the reaction mixture for 30 minutes at room temperature. For

temperature-sensitive applications or to reduce internalization, the incubation can be

performed at 4°C.

Quench the Reaction: Add the quenching buffer to a final concentration of 10-20 mM and

incubate for an additional 10 minutes.

Cell Lysis and Analysis: The crosslinked cells can now be pelleted and lysed for subsequent

analysis, such as immunoprecipitation or SDS-PAGE and Western blotting.

Visualizing Experimental Workflows
The following diagrams, generated using the DOT language, illustrate key processes involving

Bis-PEG1-PFP ester.
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Antibody-Drug Conjugate (ADC) Synthesis Workflow
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(with Lysine residues)

Antibody-Drug Conjugate (ADC)

2. Antibody Conjugation

Bis-PEG1-PFP ester

Amine-Reactive Drug-Linker

Cytotoxic Drug
(with amine group)

1. Drug-Linker Conjugation

Click to download full resolution via product page

Workflow for the synthesis of an Antibody-Drug Conjugate (ADC) using Bis-PEG1-PFP ester.
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General Protein Crosslinking Workflow
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A generalized workflow for crosslinking soluble proteins with Bis-PEG1-PFP ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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